Cas no 512823-37-9 (1-(2-Chloro-6-fluoro-benzyl)-3-nitro-1H-pyrazole)
512823-37-9 structure
Product Name:1-(2-Chloro-6-fluoro-benzyl)-3-nitro-1H-pyrazole
CAS No:512823-37-9
MF:C10H7ClFN3O2
MW:255.632884263992
CID:3049161
PubChem ID:843580
Update Time:2025-04-21
1-(2-Chloro-6-fluoro-benzyl)-3-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Chloro-6-fluoro-benzyl)-3-nitro-1H-pyrazole
- AKOS003746119
- AK-968/41923570
- STK302359
- 1-[(2-chloro-6-fluoro-phenyl)methyl]-3-nitro-pyrazole
- CS-0315895
- 1-[(2-chloro-6-fluorophenyl)methyl]-3-nitropyrazole
- 1-(2-chloro-6-fluorobenzyl)-3-nitro-1H-pyrazole
- 512823-37-9
-
- MDL: MFCD03087893
- Inchi: 1S/C10H7ClFN3O2/c11-8-2-1-3-9(12)7(8)6-14-5-4-10(13-14)15(16)17/h1-5H,6H2
- InChI Key: VOXUENUVWRWCBX-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1CN1C=CC([N+](=O)[O-])=N1)F
Computed Properties
- Exact Mass: 255.0210823Da
- Monoisotopic Mass: 255.0210823Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 401.5±40.0 °C at 760 mmHg
- Flash Point: 196.6±27.3 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
1-(2-Chloro-6-fluoro-benzyl)-3-nitro-1H-pyrazole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-Chloro-6-fluoro-benzyl)-3-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC410096-1g |
1-(2-Chloro-6-fluorobenzyl)-3-nitro-1H-pyrazole |
512823-37-9 | 1g |
£265.00 | 2025-02-21 | ||
| Chemenu | CM521401-1g |
1-(2-Chloro-6-fluorobenzyl)-3-nitro-1H-pyrazole |
512823-37-9 | 97% | 1g |
$190 | 2022-06-11 | |
| Chemenu | CM521401-5g |
1-(2-Chloro-6-fluorobenzyl)-3-nitro-1H-pyrazole |
512823-37-9 | 97% | 5g |
$564 | 2022-06-11 | |
| Ambeed | A308766-1g |
1-(2-Chloro-6-fluorobenzyl)-3-nitro-1H-pyrazole |
512823-37-9 | 97% | 1g |
$819.0 | 2025-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1386565-1g |
1-(2-Chloro-6-fluorobenzyl)-3-nitro-1H-pyrazole |
512823-37-9 | 97% | 1g |
¥2712.00 | 2024-05-10 |
1-(2-Chloro-6-fluoro-benzyl)-3-nitro-1H-pyrazole Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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